Cas no 380380-60-9 (5-Bromo-2-(1H-tetrazol-5-yl)pyridine)

5-Bromo-2-(1H-tetrazol-5-yl)pyridine structure
380380-60-9 structure
Product Name:5-Bromo-2-(1H-tetrazol-5-yl)pyridine
CAS No:380380-60-9
Molecular Formula:C6H4BrN5
Molecular Weight:226.0335
MDL:MFCD08062726
CID:922895
PubChem ID:23438683

5-Bromo-2-(1H-tetrazol-5-yl)pyridine Properties

Names and Identifiers

    • 5-Bromo-2-(1H-tetrazol-5-yl)pyridine
    • 2-(1,2,3,4-tetrazol-5-yl)-5-bromopyridine
    • 5-BROMO-2-(2H-TETRAZOL-5-YL)PYRIDINE
    • PYRIDINE, 5-BROMO-2-(2H-TETRAZOL-5-YL)-
    • 2-(5-tetrazolyl)-5-bromopyridine
    • 2-(tetrazol-5-yl)-5-bromopyridine
    • 5-bromo-2-(tetrazol-5-yl)pyridine
    • 5-Bromo-2-(1H-tetrazol-5-yl)-pyridine
    • Pyridine, 5-bromo-2-(1H-tetrazol-5-yl)-
    • LBDJSOHAVRCQPD-UHFFFAOYSA-N
    • 5-Bromo-2-tetrazol-5-ylpyridine
    • 4885AB
    • Bromo-2-(1H-tetrazol-5-yl)pyri
    • Tedizolid Impurity 17
    • Bromo-2-
    • AKOS016008758
    • SCHEMBL1557037
    • DTXSID30634150
    • 2-(5-Tetrazolyl)-5-bromopyridine; 5-Bromo-2-(2H-tetrazol-5-yl)pyridine; 5-Bromo-2-(tetrazol-5-yl)pyridine
    • AM9838
    • 5-BROMO-2-(2H-1,2,3,4-TETRAZOL-5-YL)PYRIDINE
    • 380380-60-9
    • AKOS032455841
    • AS-36545
    • Z3248283668
    • MFCD25977144
    • Bromo-2-(1H-tetrazol-5-yl)pyridine
    • 5-bromo-2-(1H-1,2,3,4-tetrazol-5-yl)pyridine
    • CHEMBL4990714
    • SY046170
    • CS-M1458
    • EN300-6474380
    • 5-bromo-2-(2H-tetrazol-5-yl)pyridine
    • MFCD08062726
    • G2E7F486NN
    • Pyridine, 5-bromo-2-(2H-tetrazol-5-yl)-
    • 5-Bromo-2-(2H-tetrazol-5-yl)pyridine
    • MDL: MFCD08062726
    • InChIKey: LBDJSOHAVRCQPD-UHFFFAOYSA-N
    • Inchi: 1S/C6H4BrN5/c7-4-1-2-5(8-3-4)6-9-11-12-10-6/h1-3H,(H,9,10,11,12)
    • SMILES: BrC1=C([H])N=C(C([H])=C1[H])C1N=NN([H])N=1

Computed Properties

  • Exact Mass: 224.96500
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Rotatable Bond Count: 1
  • Monoisotopic Mass: 224.965
  • Heavy Atom Count: 12
  • Complexity: 155
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • XLogP3: 0.8
  • Tautomer Count: 3
  • Surface Charge: 0
  • Topological Polar Surface Area: 67.4

Experimental Properties

  • LogP: 1.02420
  • PSA: 67.35000
  • Refractive Index: 1.665
  • Boiling Point: 396.451°C at 760 mmHg
  • Flash Point: 193.567°C
  • Solubility: Slightly soluble (3.2 g/l) (25 º C),
  • Color/Form: White to Yellow Solid
  • Density: 1.850±0.06 g/cm3 (20 ºC 760 Torr),

5-Bromo-2-(1H-tetrazol-5-yl)pyridine Security Information

5-Bromo-2-(1H-tetrazol-5-yl)pyridine Customs Data

  • HS CODE:2933990090
  • Customs Data:

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

5-Bromo-2-(1H-tetrazol-5-yl)pyridine Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P00773Y-1g
5-BROMO-2-(1H-TETRAZOL-5-YL)PYRIDINE
380380-60-9 95%
1g
$69.00 2025-02-21
A2B Chem LLC
AD35006-1g
5-Bromo-2-(2H-tetrazol-5-yl)pyridine
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1g
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Aaron
AR0077CA-100mg
5-Bromo-2-(1H-tetrazol-5-yl)pyridine
380380-60-9 95%
100mg
$16.00 2025-01-23
abcr
AB544274-500 mg
5-Bromo-2-(1H-tetrazol-5-yl)pyridine, 95%; .
380380-60-9 95%
500MG
€138.60 2022-03-24
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A029191107-1g
5-Bromo-2-(1H-tetrazol-5-yl)pyridine
380380-60-9 97%
1g
$208.65 2023-09-02
Ambeed
A858339-250mg
5-Bromo-2-(2H-tetrazol-5-yl)pyridine
380380-60-9 95%
250mg
$41.0 2025-02-27
AstaTech
54550-0.5/G
5-BROMO-2-(1H-TETRAZOL-5-YL)PYRIDINE
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0.5g
$73 2023-09-17
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CM174036-5g
5-Bromo-2-(1H-tetrazol-5-yl)pyridine
380380-60-9 97%
5g
$608 2021-08-05
ChemScence
CS-M1458-250mg
5-Bromo-2-(1H-tetrazol-5-yl)pyridine
380380-60-9
250mg
$43.0 2022-04-27
Cooke Chemical
BD0355745-250mg
5-Bromo-2-(2H-tetrazol-5-yl)pyridine
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RMB 173.60 2025-02-21

5-Bromo-2-(1H-tetrazol-5-yl)pyridine Suppliers

Hubei Jianchu Biological Pharmaceutical Co., Ltd.
Audited Supplier Audited Supplier
(CAS:380380-60-9)
MR./MRS.:FANG YING ZI
Phone:13477038394
Email:langley1028@foxmail.com
Shanghai Aladdin Biochemical Technology Co., Ltd
Audited Supplier Audited Supplier
(CAS:380380-60-9)
MR./MRS.:A LA DING
Phone:
Email:anhua.mao@aladdin-e.com
SHANG HAI YUAN YE Biotechnology Co., Ltd.
Audited Supplier Audited Supplier
(CAS:380380-60-9)
MR./MRS.:TANG SI LEI
Phone:15026964105
Email:2881489226@qq.com

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Amadis Chemical Company Limited
(CAS:380380-60-9)5-Bromo-2-(1H-tetrazol-5-yl)pyridine
A848498
Purity:99%/99%
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Price($):215.0/1004.0